Methyl 6-bromo-2-methylquinoline-4-carboxylate
Overview
Description
“Methyl 6-bromo-2-methylquinoline-4-carboxylate” is a chemical compound with the molecular formula C12H10BrNO2 . It is a derivative of quinoline, a class of organic compounds that are widely used in the pharmaceutical industry .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a quinoline core, which is a benzene ring fused with a pyridine moiety. It also has a carboxylate functional group attached to the quinoline core .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . Its molecular weight is 280.12 .Scientific Research Applications
Antimalarial Drug Development
Methyl 6-bromo-2-methylquinoline-4-carboxylate is related to the class of 8-aminoquinolines, a group of compounds known for their antimalarial properties. Notably, WR6026, an oral 8-aminoquinoline derivative, has shown promising results in treating visceral leishmaniasis, a severe infectious disease. Although the therapy had minimal toxicity, its effectiveness warrants further exploration with longer regimens and higher dosages, especially for patients unresponsive to existing treatments (Sherwood et al., 1994).
Tuberculosis Treatment
The diarylquinoline TMC207, related to quinoline compounds, introduces a novel mechanism in antituberculosis treatment by inhibiting mycobacterial ATP synthase. It's potent against both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. Clinical trials have demonstrated TMC207's capacity to hasten the conversion of sputum cultures from positive to negative, marking a significant advancement in treating multidrug-resistant tuberculosis (Diacon et al., 2009).
Parkinson's Disease Research
In Parkinson's disease research, the focus is on substances like 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), and its analogs, which include compounds structurally related to methylquinoline derivatives. These substances are hypothesized to contribute to the disease's pathology through mechanisms involving N-methylation of azaheterocyclic amines, highlighting the significance of quinoline derivatives in neurodegenerative disease research (Matsubara et al., 2002).
Future Directions
Properties
IUPAC Name |
methyl 6-bromo-2-methylquinoline-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO2/c1-7-5-10(12(15)16-2)9-6-8(13)3-4-11(9)14-7/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGVBXARDQBUBTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C=C(C=CC2=N1)Br)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70696252 | |
Record name | Methyl 6-bromo-2-methylquinoline-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
786659-09-4 | |
Record name | Methyl 6-bromo-2-methylquinoline-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.